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7-N-(4-O-sialosylphenyl)-9-methoxymitosane methyl ester 7-N-(4-O-sialosylphenyl)-9-methoxymitosane methyl ester
Brand Name: Vulcanchem
CAS No.: 134136-44-0
VCID: VC0157818
InChI: InChI=1S/C33H41N5O14/c1-13-22(27(45)21-17(12-50-31(34)47)33(49-4)29-18(37-29)10-38(33)24(21)25(13)43)36-15-5-7-16(8-6-15)51-32(30(46)48-3)9-19(41)23(35-14(2)40)28(52-32)26(44)20(42)11-39/h5-8,17-20,23,26,28-29,36-37,39,41-42,44H,9-12H2,1-4H3,(H2,34,47)(H,35,40)
SMILES: CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)NC5=CC=C(C=C5)OC6(CC(C(C(O6)C(C(CO)O)O)NC(=O)C)O)C(=O)OC
Molecular Formula: C33H41N5O14
Molecular Weight: 731.7 g/mol

7-N-(4-O-sialosylphenyl)-9-methoxymitosane methyl ester

CAS No.: 134136-44-0

Main Products

VCID: VC0157818

Molecular Formula: C33H41N5O14

Molecular Weight: 731.7 g/mol

7-N-(4-O-sialosylphenyl)-9-methoxymitosane methyl ester - 134136-44-0

CAS No. 134136-44-0
Product Name 7-N-(4-O-sialosylphenyl)-9-methoxymitosane methyl ester
Molecular Formula C33H41N5O14
Molecular Weight 731.7 g/mol
IUPAC Name methyl 5-acetamido-2-[4-[[8-(carbamoyloxymethyl)-7-methoxy-12-methyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-11-yl]amino]phenoxy]-4-hydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylate
Standard InChI InChI=1S/C33H41N5O14/c1-13-22(27(45)21-17(12-50-31(34)47)33(49-4)29-18(37-29)10-38(33)24(21)25(13)43)36-15-5-7-16(8-6-15)51-32(30(46)48-3)9-19(41)23(35-14(2)40)28(52-32)26(44)20(42)11-39/h5-8,17-20,23,26,28-29,36-37,39,41-42,44H,9-12H2,1-4H3,(H2,34,47)(H,35,40)
Standard InChIKey SYJUIEAAMSRTQU-UHFFFAOYSA-N
SMILES CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)NC5=CC=C(C=C5)OC6(CC(C(C(O6)C(C(CO)O)O)NC(=O)C)O)C(=O)OC
Canonical SMILES CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)NC5=CC=C(C=C5)OC6(CC(C(C(O6)C(C(CO)O)O)NC(=O)C)O)C(=O)OC
Synonyms 7-N-(4-O-sialosylphenyl)-9-methoxymitosane methyl ester
7-SPMM
PubChem Compound 3081813
Last Modified Nov 11 2021
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